2-{[1-(5-Chlorothiophen-2-yl)ethyl]amino}propane-1,3-diol

• Molecular Formula: C9H14ClNO2S
• Molecular Weight: 235.73 g/mol
• SMILES: CC(C1=CC=C(S1)Cl)NC(CO)CO
• InChI: InChI=1S/C9H14ClNO2S/c1-6(11-7(4-12)5-13)8-2-3-9(10)14-8/h2-3,6-7,11-13H,4-5H2,1H3
• InChIKey: LFHAMJNEINEVRF-UHFFFAOYSA-N

Physicochemical Profile and Structural Classification

2-{[1-(5-Chlorothiophen-2-yl)ethyl]amino}propane-1,3-diol (CAS 1482166-28-8) is a synthetic small molecule (C9H14ClNO2S, MW 235.73 g/mol) belonging to the thiophene-amino alcohol class [1]. It features a 5-chlorothiophene ring linked via a chiral ethylamino bridge to a propane-1,3-diol backbone, endowing it with three hydrogen bond donors and four acceptors, a computed XLogP3-AA of 1.1, and a topological polar surface area (TPSA) of 80.7 Ų [2]. This compound is catalogued under PubChem CID 65315492 and is commercially available primarily as a research-grade building block at ≥95% purity through suppliers such as Enamine (e.g. EN300-162130) [3].

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Chiral amino alcohol building blockEthylamino bridge enables enantiomer-resolved synthesis, supporting stereochemical SAR exploration.

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Bifunctional 1,3-diol scaffoldTwo equivalent hydroxyl groups allow single-step symmetrical derivatization for divalent probes or cross-linkers.

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Chlorine MS tag5-Chlorothiophene provides a characteristic isotopic pattern for unambiguous LC-MS peak assignment.

• [1] PubChem Compound Summary CID 65315492, 2-{[1-(5-Chlorothiophen-2-yl)ethyl]amino}propane-1,3-diol. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Computed Properties for CID 65315492: XLogP3-AA, Hydrogen Bond Donor/Acceptor Count, Topological Polar Surface Area. Accessed via PubChem (2025). View Source
• [3] Kuujia.com, CAS 1482166-28-8 product listing: 2-{1-(5-chlorothiophen-2-yl)ethylamino}propane-1,3-diol, Supplier = Enamine (EN300-162130). View Source

Why In-Class Substitution Is Not Straightforward

Although several thiophene-amino alcohols share the same TPSA (80.7 Ų) and hydrogen bond counts, key structural variations in the thiophene substituent, linker geometry, and diol architecture create quantifiable differences in lipophilicity, molecular weight, and potential derivatization capacity [1][2]. The 5-chloro substituent increases lipophilicity (XLogP3-AA = 1.1) by approximately 1.4 log units compared to the unsubstituted thiophene analog (XLogP3-AA = -0.3) and by 1.0 log unit compared to the 5-methyl analog (XLogP3-AA = 0.1), potentially affecting membrane permeability and binding pocket compatibility [3][4]. The ethylamino bridge introduces a chiral center absent in methylene-linked analogs, while the 1,3-diol motif provides two terminal hydroxyls for bidirectional conjugation—a feature lost in mono-ol comparators [5]. These differences mean that substituting this compound with a non-chlorinated, methylene-linked, or mono-ol analog for synthetic or screening workflows may alter reactivity, solubility, and target engagement profiles in unpredictable ways, underscoring the need for precise compound selection.

Lipophilicity shift with non‑chlorinated analogs

Substituting the 5‑chloro group may alter computed logP by over one unit, potentially shifting membrane partitioning and binding‑pocket compatibility in unpredictable ways.

Loss of chiral center in methylene‑linked analogs

Achiral methylene linkers remove the stereocenter, eliminating the possibility of enantiomer‑specific structure–activity studies available with the ethylamino bridge.

Reduced derivatization capacity in mono‑ol comparators

Mono‑ol analogs offer only one hydroxyl conjugation site, which may constrain bifunctional probe assembly and require additional synthetic steps.

• [1] PubChem Computed Properties for CID 65315492 (target compound). View Source
• [2] PubChem Computed Properties for CID 65315090 (non-chlorinated analog). View Source
• [3] PubChem XLogP3-AA value for 2-{[1-(5-Chlorothiophen-2-yl)ethyl]amino}propane-1,3-diol (CID 65315492): 1.1. View Source
• [4] PubChem XLogP3-AA values: -0.3 for CID 65315090 (thiophene analog); 0.1 for CID 65314854 (5-methylthiophene analog). View Source
• [5] Kuujia.com, CAS 1482166-28-8 InChI and SMILES: CC(C1=CC=C(S1)Cl)NC(CO)CO, confirming chiral ethylamino bridge and 1,3-diol. View Source

Quantitative Differentiation vs. Closest Structural Analogs

Lipophilicity Comparison: Chloro vs. Unsubstituted and Methyl Analogs

The 5-chloro substituent on the thiophene ring raises the computed XLogP3-AA of the target compound to 1.1, compared to -0.3 for the unsubstituted thiophene analog (CAS 93448-47-6) and 0.1 for the 5-methyl analog (CAS 1481013-15-3) [1][2][3]. This represents a ΔXLogP3-AA of +1.4 over the unsubstituted analog and +1.0 over the methyl analog. Since all three compounds share identical hydrogen bond donor/acceptor counts (3/4) and TPSA (80.7 Ų), the lipophilicity difference is determined almost exclusively by the thiophene substituent [4]. For programs targeting intracellular or CNS-penetrant candidates, a logP near 1.1 may be advantageous over highly hydrophilic (XLogP < 0) or more lipophilic analogs.

Lipophilicity comparison

Cross‑study comparable

XLogP3‑AA 1.1 (target) vs. −0.3 (unsubstituted) and 0.1 (5‑methyl)

Lipophilicity profile may support intracellular target access context.

Computed values; >1 log unit difference suggests partitioning shift.

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.1
Comparator Or Baseline	Unsubstituted thiophene analog CAS 93448-47-6: XLogP3-AA = -0.3; 5-Methyl analog CAS 1481013-15-3: XLogP3-AA = 0.1
Quantified Difference	ΔXLogP3-AA = +1.4 (vs. unsubstituted); +1.0 (vs. 5-methyl)
Conditions	Computed by XLogP3 3.0 algorithm, PubChem 2019.06.18 release

Why This Matters

Lipophilicity differences of >1 log unit can translate to 10-fold differences in partition coefficients, significantly impacting membrane permeability, off-target binding, and solubility—critical parameters for hit-to-lead selection.

• [1] PubChem CID 65315492, Computed Properties: XLogP3-AA = 1.1. View Source
• [2] PubChem CID 65315090 (CAS 93448-47-6), Computed Properties: XLogP3-AA = -0.3. View Source
• [3] PubChem CID 65314854 (CAS 1481013-15-3), Computed Properties: XLogP3-AA = 0.1. View Source
• [4] PubChem Computed Properties comparison: all three compounds share TPSA = 80.7 Ų, HBD = 3, HBA = 4. View Source

Molecular Weight and Heavy Atom Count: Chlorine Substitution Impact

The replacement of the thiophene 5-hydrogen (unsubstituted analog, MW 187.26 g/mol) with chlorine yields a molecular weight increase of 48.47 g/mol (target compound MW = 235.73 g/mol), while the 5-methyl analog (MW 201.29 g/mol) differs by only 14.03 g/mol from the unsubstituted parent [1][2][3]. Chlorine's characteristic isotopic signature (³⁵Cl/³⁷Cl ratio ~3:1) provides a distinctive M+2 peak pattern detectable by mass spectrometry, offering an unambiguous analytical handle not available in the unsubstituted or methyl analogs [4]. Additionally, the target compound's heavy atom count of 14 exceeds that of the unsubstituted analog (12) and the methyl analog (13), which may contribute to enhanced X-ray scattering for structural biology applications [5].

Molecular weight & heavy atoms

Cross‑study comparable

MW 235.73 g/mol (14 heavy atoms) vs. 187.26 (12) unsubstituted, 201.29 (13) methyl analog

Chlorine isotopic pattern aids LC‑MS identification in complex matrices.

³⁵Cl/³⁷Cl ~3:1 gives distinctive M+2 peak.

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 235.73 g/mol; Heavy atoms = 14
Comparator Or Baseline	Unsubstituted analog: MW = 187.26 g/mol, Heavy atoms = 12; 5-Methyl analog: MW = 201.29 g/mol, Heavy atoms = 13
Quantified Difference	ΔMW = +48.47 g/mol (vs. unsubstituted); +34.44 g/mol (vs. methyl); ΔHeavy atoms = +2 (vs. unsubstituted), +1 (vs. methyl)
Conditions	Computed by PubChem 2.1, 2021.05.07 release

Why This Matters

The distinctive isotopic pattern and higher mass of the chloro analog facilitate unambiguous LC-MS identification in complex reaction mixtures and metabolic stability assays, reducing analytical ambiguity.

• [1] PubChem CID 65315492: MW = 235.73 g/mol, Heavy Atom Count = 14. View Source
• [2] PubChem CID 65315090 (CAS 93448-47-6): MW = 187.26 g/mol, Heavy Atom Count = 12. View Source
• [3] PubChem CID 65314854 (CAS 1481013-15-3): MW = 201.29 g/mol, Heavy Atom Count = 13. View Source
• [4] Standard mass spectrometry reference: chlorine isotopic pattern (³⁵Cl:³⁷Cl ≈ 3:1) producing diagnostic M:M+2 peak ratio. View Source
• [5] PubChem Computed Properties for CID 65315492, CID 65315090, CID 65314854: Heavy Atom Count comparison. View Source

Linker Architecture: Chiral Ethylamino Bridge vs. Achiral Methylene Linker

The target compound features a chiral ethylamino bridge (-CH(CH₃)NH-) connecting the 5-chlorothiophene to the 1,3-diol, whereas the closest analogs (CAS 93448-47-6 and CAS 1481013-15-3) employ an achiral methylene linker (-CH₂NH-) [1][2][3]. The presence of a single stereocenter in the target compound (unspecified enantiomeric purity from commercial suppliers) introduces the possibility of enantiomer-dependent biological activity, a dimension absent in achiral comparators [4]. The ethylamino bridge also increases rotatable bond count to 5 (same as comparators) but alters the spatial orientation of the thiophene ring relative to the diol, which could influence binding mode in chiral protein pockets.

Linker architecture

Class‑level inference

Chiral ethylamino bridge (1 stereocenter) vs. achiral methylene linker (0 stereocenters)

Enantiomer‑dependent binding possible; supports stereochemical control studies.

Racemic supply; resolution needed for enantiopure studies.

Evidence Dimension	Linker type and chiral center count
Target Compound Data	Ethylamino bridge (-CH(CH₃)NH-); 1 chiral center
Comparator Or Baseline	Methylene linker (-CH₂NH-) analogs: 0 chiral centers
Quantified Difference	Presence vs. absence of chiral center; ethyl vs. methylene bridge
Conditions	Structural comparison based on InChI/SMILES data from PubChem

Why This Matters

For programs requiring enantiomerically pure compounds, the ethylamino bridge offers the opportunity to resolve and evaluate individual enantiomers, a capability not available with achiral methylene-linked analogs.

• [1] PubChem CID 65315492, SMILES: CC(C1=CC=C(S1)Cl)NC(CO)CO, showing chiral ethylamino bridge. View Source
• [2] PubChem CID 65315090, SMILES: C1=CSC(=C1)CNC(CO)CO, showing achiral methylene linker. View Source
• [3] PubChem CID 65314854, SMILES: CC1=CC=C(S1)CNC(CO)CO, showing achiral methylene linker. View Source
• [4] Kuujia.com CAS 1482166-28-8, product listing with Enamine EN300-162130: racemic mixture (no enantiomeric purity specified). View Source

Diol vs. Mono-ol Functionality: Bidirectional Derivatization Capacity

The target compound bears a 1,3-propanediol motif (two terminal -CH₂OH groups), in contrast to the mono-ol comparators 2-{[1-(5-chlorothiophen-2-yl)ethyl]amino}ethan-1-ol (CAS 1155046-67-5, one -CH₂CH₂OH group) and 2-{[1-(5-chlorothiophen-2-yl)ethyl]amino}propan-1-ol (CAS 1155566-86-1, one -CH(CH₃)CH₂OH group) [1]. The diol structure provides two chemically equivalent primary hydroxyl groups available for esterification, etherification, phosphorylation, or oxidation, effectively doubling the conjugation capacity compared to mono-ol analogs [2]. This makes the target compound a preferred choice for synthesizing divalent probes, cross-linking reagents, or pro-drug conjugates requiring two points of attachment.

Diol vs. mono‑ol

Head‑to‑head

2 primary hydroxyl groups (target) vs. 1 hydroxyl in mono‑ol analogs

Double conjugation capacity supports bifunctional probe synthesis.

Symmetrical derivatization may reduce step count.

Evidence Dimension	Number of reactive hydroxyl groups
Target Compound Data	2 primary hydroxyl groups (1,3-diol)
Comparator Or Baseline	CAS 1155046-67-5: 1 primary hydroxyl; CAS 1155566-86-1: 1 secondary hydroxyl
Quantified Difference	2 × hydroxyl conjugation sites vs. 1 × for mono-ol comparators
Conditions	Structural comparison based on molecular formulas and SMILES

Why This Matters

For synthetic chemistry workflows requiring divalent or bifunctional building blocks, the 1,3-diol motif halves the amount of compound needed for symmetrical derivatization and reduces the number of synthetic steps compared to sequential mono-functionalization.

• [1] PubChem CID 65315492, SMILES CC(C1=CC=C(S1)Cl)NC(CO)CO: two terminal -CH₂OH groups. View Source
• [2] PubChem Computed Properties: HBD count = 3 for target compound (NH + 2 × OH) vs. HBD = 2 for mono-ol analogs (NH + 1 × OH). View Source

Commercial Availability and Pricing Comparison

As of the latest vendor data, the target compound is offered by Enamine (EN300-162130) at $2,152 per 5 g and $3,191 per 10 g [1]. The 5-methyl analog (CAS 1481013-15-3, EN300-162154) is priced at $2,940 per 5 g and $4,360 per 10 g, representing a ~37% premium [2]. The target compound is also available in smaller quantities (2,500 mg at $810; 5,000 mg at $1,199), offering scalability for hit validation and early lead optimization [3]. No pricing data was found for the unsubstituted thiophene analog (CAS 93448-47-6), making cost comparison incomplete, but the target compound's multi-vendor availability (Enamine, AKSci, Arctom) reduces single-supplier dependency risk .

Commercial pricing

Head‑to‑head

Enamine: $430/g (5 g scale) vs. 5‑methyl analog $588/g; ~27% lower cost per gram

Cost context for multi‑gram procurement planning.

Pricing from vendor listings; subject to change.

Evidence Dimension	Commercial pricing (USD per gram)
Target Compound Data	Enamine: $2,152/5g ($430.4/g), $3,191/10g ($319.1/g)
Comparator Or Baseline	5-Methyl analog (CAS 1481013-15-3): $2,940/5g ($588/g), $4,360/10g ($436/g)
Quantified Difference	Target compound is 26.8% less expensive per gram at 5g scale; 26.8% less at 10g scale vs. methyl analog
Conditions	Enamine pricing via Kuujia.com, accessed 2023-2024

Why This Matters

For budget-constrained academic and biotech screening campaigns, the 26.8% cost advantage at gram scale can translate to thousands of dollars in savings when procuring multi-gram quantities.

• [1] Kuujia.com CAS 1482166-28-8: Enamine EN300-162130 pricing, 5g/$2152, 10g/$3191. View Source
• [2] Kuujia.com CAS 1481013-15-3: Enamine EN300-162154 pricing, 5g/$2940, 10g/$4360. View Source
• [3] Kuujia.com CAS 1482166-28-8: smaller quantity pricing (2500mg/$810, 5000mg/$1199). View Source

Biological Activity Data Gap Advisory

An exhaustive search of primary research papers, patents (including WIPO, USPTO, and EPO databases), authoritative databases (PubChem, ChEMBL, BindingDB), and vendor technical datasheets returned no quantitative biological activity data (e.g., IC₅₀, EC₅₀, Kᵢ, Kd binding constants, cellular or in vivo efficacy) for 2-{[1-(5-Chlorothiophen-2-yl)ethyl]amino}propane-1,3-diol or any of its direct comparators. Consequently, differential claims regarding target engagement, potency, selectivity, ADME properties, or therapeutic utility cannot be substantiated at this time. This evidence guide is therefore limited to physicochemical, structural, and commercial differentiation only. Users are strongly advised to verify all biological claims through independent experimental testing before making procurement or selection decisions based on expected pharmacological performance.

Biological activity data gap

Data to verify

No quantitative IC₅₀, EC₅₀, Kᵢ, or cellular efficacy data found in public domain

Biological differentiation cannot be supported; independent profiling required.

Procurement based solely on physicochemical attributes.

Evidence Dimension	Biological activity data availability
Target Compound Data	No quantitative biological data found in public domain
Comparator Or Baseline	No quantitative biological data found for any identified comparator
Quantified Difference	N/A
Conditions	Searches conducted across PubChem, ChEMBL, BindingDB, Google Patents, and PubMed (May 2026)

Why This Matters

Transparency about data gaps prevents procurement decisions based on unverified assumptions of biological superiority and highlights the need for in-house profiling before committing to this compound for target-based screening.

• [1] PubChem CID 65315492: Biological Test Results section empty; no bioassay data deposited. View Source
• [2] BindingDB, ChEMBL searches for CID 65315492, CAS 1482166-28-8: no records found (May 2026). View Source
• [3] Google Patents and WIPO PATENTSCOPE searches for '1482166-28-8' and '2-{[1-(5-chlorothiophen-2-yl)ethyl]amino}propane-1,3-diol': no exact match in patent examples or claims. View Source

Recommended Application Scenarios Based on Quantitative Evidence

Synthesis of Divalent Conjugates, Cross-Linkers, and Symmetrical Pro-Drugs

The compound's two chemically equivalent primary hydroxyl groups make it ideally suited for synthesizing symmetrical esters, ethers, or carbamates in a single step. This is directly supported by the structural evidence in Section 3, Evidence Item 4, which demonstrates a 2:1 hydroxyl group advantage over mono-ol analogs (CAS 1155046-67-5 and CAS 1155566-86-1) [1]. Researchers designing bifunctional probes, homodimeric ligands, or PEGylated derivatives should prioritize this compound to minimize synthetic step count and maximize yield consistency relative to mono-functionalized building blocks.

Lipophilicity-Tuned Fragment Library Design for CNS or Intracellular Targets

With an XLogP3-AA of 1.1, this compound occupies a 'sweet spot' between the overly hydrophilic unsubstituted thiophene analog (XLogP3-AA = -0.3) and potentially overly lipophilic diaryl or poly-halogenated thiophenes [2]. As quantified in Evidence Item 1 (Section 3), the 1.4 log unit difference from the unsubstituted analog translates to a ~25-fold higher calculated octanol-water partition coefficient, which may improve passive membrane diffusion without violating Lipinski's Rule of Five [3]. Fragment-based drug discovery programs targeting intracellular enzymes or CNS receptors may find this compound a useful core scaffold for optimization.

Chiral Resolution and Enantiomer-Specific SAR Studies

The ethylamino bridge introduces a single chiral center, as documented in Evidence Item 3 (Section 3). While current commercial supplies are racemic, the compound can be subjected to chiral chromatographic resolution (e.g., using Chiralpak IA columns as noted in related synthetic procedures) to isolate individual enantiomers [4]. This enables enantiomer-specific SAR exploration, a capability not available with achiral methylene-linked analogs (CAS 93448-47-6, CAS 1481013-15-3). Programs where stereochemistry is critical to target engagement—such as GPCR or kinase ligand discovery—should consider this compound for enantiomer-resolved screening cascades.

Analytical Reference Standard Development Using Chlorine Isotopic Pattern

The chlorine atom provides a characteristic ³⁵Cl/³⁷Cl isotopic doublet (M:M+2 ≈ 3:1 ratio) that serves as an unambiguous mass spectrometric fingerprint, as noted in Evidence Item 2 (Section 3) [5]. This feature is absent in the unsubstituted (C8H13NO2S) and 5-methyl (C9H15NO2S) analogs. Analytical chemistry groups developing LC-MS/MS methods for metabolite identification, reaction monitoring, or impurity profiling in thiophene-based compound series can leverage this isotopic signature for rapid, high-confidence peak assignment in complex matrices.

Application

Selection Property

Validation Focus

Synthesis of divalent conjugates & cross‑linkers

Bifunctional 1,3‑diol scaffold

Symmetrical derivatization yield and purity

Fragment library design for intracellular targets

Computed lipophilicity (XLogP3‑AA ~1.1)

Membrane permeability and solubility assessment

Enantiomer‑specific SAR studies

Single chiral center (ethylamino bridge)

Chiral resolution feasibility and enantiomeric excess

Analytical reference standard development

Chlorine isotopic signature

LC‑MS peak assignment confidence in complex matrices

• [1] Section 3, Evidence Item 4: Diol vs. Mono-ol comparison data (PubChem CID 65315492 vs. CAS 1155046-67-5 and CAS 1155566-86-1). View Source
• [2] Section 3, Evidence Item 1: XLogP3-AA comparison across three analogs (1.1 vs. -0.3 vs. 0.1). View Source
• [3] Lipinski CA et al. (2001) 'Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings.' Adv Drug Deliv Rev, Rule of Five reference. View Source
• [4] Related synthetic procedure referencing Chiralpak IA column for resolution of racemic amino-thiophene derivatives (Section 3, Evidence Item 3; general method, not specific to this compound). View Source
• [5] Section 3, Evidence Item 2: Chlorine isotopic pattern discussion and MS detection advantage. View Source